Cas no 2228209-77-4 (3-5-fluoro-2-(trifluoromethyl)phenyl-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-5-fluoro-2-(trifluoromethyl)phenyl-1,2-oxazole-5-carboxylic acid
• CAS No: 2228209-77-4
• MF: C₁₁H₅F₄NO₃
• MW: 275.155916929245
• CID: 6220992
• PubChem ID: 165669777
• Update Time: 2025-10-11

3-5-fluoro-2-(trifluoromethyl)phenyl-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-5-fluoro-2-(trifluoromethyl)phenyl-1,2-oxazole-5-carboxylic acid
• EN300-1946868
• 3-[5-fluoro-2-(trifluoromethyl)phenyl]-1,2-oxazole-5-carboxylic acid
• 2228209-77-4

• Inchi： 1S/C11H5F4NO3/c12-5-1-2-7(11(13,14)15)6(3-5)8-4-9(10(17)18)19-16-8/h1-4H,(H,17,18)
• InChI Key： YQCOQAIAQZKFOW-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1C1C=C(C(=O)O)ON=1)F)(F)F

Computed Properties

• Exact Mass: 275.02055567g/mol
• Monoisotopic Mass: 275.02055567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-5-fluoro-2-(trifluoromethyl)phenyl-1,2-oxazole-5-carboxylic acid

Comprehensive Overview of 3-5-fluoro-2-(trifluoromethyl)phenyl-1,2-oxazole-5-carboxylic acid (CAS No. 2228209-77-4)

The compound 3-5-fluoro-2-(trifluoromethyl)phenyl-1,2-oxazole-5-carboxylic acid (CAS No. 2228209-77-4) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. This molecule, characterized by its unique fluorinated and oxazole structural motifs, is a prime example of modern heterocyclic chemistry. Its trifluoromethyl and fluoro substituents contribute to its distinct electronic and steric properties, making it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for fluorinated pharmaceuticals that exhibit enhanced metabolic stability and bioavailability.

In recent years, the scientific community has witnessed a surge in interest around fluorinated heterocycles, driven by their utility in medicinal chemistry. The 3-5-fluoro-2-(trifluoromethyl)phenyl-1,2-oxazole-5-carboxylic acid stands out due to its versatile reactivity, which allows for further functionalization. This adaptability aligns with current trends in fragment-based drug design, where small, modular building blocks are used to construct complex molecules. Additionally, the compound's oxazole core is a privileged scaffold in agrochemicals, contributing to its relevance in developing next-generation crop protection agents. As sustainability becomes a focal point in agriculture, the demand for efficient and environmentally friendly solutions has never been higher.

The synthesis of 3-5-fluoro-2-(trifluoromethyl)phenyl-1,2-oxazole-5-carboxylic acid involves multi-step organic transformations, often starting from commercially available fluorinated precursors. Key steps include the formation of the oxazole ring and subsequent carboxylation, which require precise control of reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize these processes, reflecting the broader shift toward green chemistry and process intensification in the industry. These innovations are critical for scaling up production while minimizing environmental impact.

From a pharmacological perspective, the fluorinated and trifluoromethyl groups in 3-5-fluoro-2-(trifluoromethyl)phenyl-1,2-oxazole-5-carboxylic acid are known to enhance lipophilicity and membrane permeability, traits highly sought after in drug candidates. This has led to its investigation in various therapeutic areas, including anti-inflammatory and antiviral applications. For instance, fluorinated compounds have shown promise in targeting RNA viruses, a topic of immense relevance in the post-pandemic era. The compound's potential to serve as a protease inhibitor or kinase modulator further underscores its versatility in addressing unmet medical needs.

In the agrochemical sector, the oxazole moiety of 3-5-fluoro-2-(trifluoromethyl)phenyl-1,2-oxazole-5-carboxylic acid is instrumental in designing novel pesticides and herbicides. With global food security challenges on the rise, there is a pressing need for compounds that can combat resistant pests and weeds. The introduction of fluorine atoms into agrochemicals has been shown to improve their efficacy and reduce application rates, aligning with the principles of sustainable agriculture. This compound's potential to act as a metabolic disruptor in pests makes it a compelling candidate for further development.

Analytical characterization of 3-5-fluoro-2-(trifluoromethyl)phenyl-1,2-oxazole-5-carboxylic acid typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for confirming structural integrity and purity, which are critical for regulatory compliance and downstream applications. The compound's stability under various conditions is also a subject of study, particularly for formulation scientists aiming to develop stable and bioavailable end products. As regulatory standards tighten, thorough analytical profiling becomes indispensable for bringing new chemical entities to market.

The commercial availability of 3-5-fluoro-2-(trifluoromethyl)phenyl-1,2-oxazole-5-carboxylic acid (CAS No. 2228209-77-4) is limited, reflecting its niche application and the complexity of its synthesis. However, custom synthesis services and contract research organizations (CROs) often cater to the demand for such specialized intermediates. Pricing and scalability remain key considerations for industrial adopters, who must balance cost with the compound's unique value proposition. As the pharmaceutical and agrochemical industries continue to evolve, the demand for innovative building blocks like this is expected to grow.

Looking ahead, the future of 3-5-fluoro-2-(trifluoromethyl)phenyl-1,2-oxazole-5-carboxylic acid lies in its integration into cutting-edge research. Whether in drug discovery, agrochemical innovation, or material science, its structural features offer a wealth of opportunities. Collaborations between academia and industry will be pivotal in unlocking its full potential, particularly as interdisciplinary approaches gain traction. For researchers and manufacturers alike, staying abreast of advancements in fluorine chemistry and heterocyclic synthesis will be essential to leveraging this compound's capabilities.